N-benzyl-2-[(3-chlorobenzyl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(3-chlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C16H16ClNOS/c17-15-8-4-7-14(9-15)11-20-12-16(19)18-10-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,18,19)
• InChI Key: BYNNKBRPVZTORQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

BZT is a thioamide derivative that was first synthesized in the 1980s as a potential antidepressant drug. However, it was later found to have a much broader range of pharmacological effects, including stimulant and anticonvulsant properties. BZT has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of BZT is not fully understood, but it is believed to act on the dopamine and serotonin neurotransmitter systems in the brain. BZT has been shown to inhibit the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain. This may be responsible for its antidepressant and stimulant properties.
Biochemical and Physiological Effects:
BZT has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase locomotor activity, enhance cognitive function, and reduce anxiety and depression-like behaviors. BZT has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of BZT is its unique chemical structure, which makes it a promising candidate for drug development. However, one of the limitations of BZT is its potential for abuse and addiction, which may limit its use in clinical settings. Additionally, more research is needed to fully understand the safety and efficacy of BZT in humans.

Future Directions

There are many future directions for research on BZT. One area of research is the development of BZT derivatives with improved pharmacological properties. Another area of research is the development of BZT-based drugs for the treatment of neurological and psychiatric disorders. Additionally, more research is needed to fully understand the mechanism of action of BZT and its potential for drug addiction treatment.

Synthesis Methods

BZT can be synthesized through a multi-step process involving the reaction of benzyl chloride with thiourea to form N-benzylthiourea. This intermediate is then reacted with 3-chlorobenzyl chloride to form BZT. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

BZT has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have antidepressant, anticonvulsant, and stimulant properties, which make it a promising candidate for drug development. BZT has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animal models.